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Compound of Interest

Compound Name:
5,8-Dimethoxy-2-(4-

methoxyphenyl)quinoline

CAS No.: 860612-45-9

Cat. No.: B2879003

Get Quote

Executive Summary
The quinoline scaffold remains a cornerstone in medicinal chemistry, particularly for

antimalarial and anticancer therapeutics.[1] The specific derivative 5,8-Dimethoxy-2-(4-
methoxyphenyl)quinoline represents a high-value target due to the electronic modulation

provided by the 5,8-dimethoxy pattern, which influences both the basicity of the quinoline

nitrogen and the planarity of the aromatic system.

This technical guide details the protocol for the synthesis, crystallization, and X-ray structural

analysis of this compound. It provides a self-validating workflow for researchers to determine

the precise molecular conformation, specifically focusing on the torsion angle of the 2-aryl

substituent and the steric locking of the methoxy groups—critical parameters that dictate

binding affinity in biological targets.

Synthesis & Crystallization Protocol
To obtain single crystals suitable for X-ray diffraction (XRD), a high-purity sample is required.

The following protocol utilizes a modified Doebner-Miller synthesis, optimized for electron-rich
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anilines.

Synthetic Pathway
The synthesis involves the condensation of 2,5-dimethoxyaniline with 4-

methoxycinnamaldehyde (or equivalent precursors via Friedländer synthesis).

Reaction Logic:

2,5-Dimethoxyaniline: Provides the electron-rich core. The 5,8-substitution pattern is

established here.

Acid Catalyst (6M HCl): Promotes the formation of the Schiff base and subsequent

cyclization.

Oxidant (Chloranil/Iodine): Essential if using a dihydro-intermediate route to ensure full

aromatization.

Crystallization Methodology
Achieving diffraction-quality crystals requires controlling the nucleation rate to prevent twinning.

Step-by-Step Protocol:

Solvent Selection: Dissolve 50 mg of the purified solid in a minimal amount of

Dichloromethane (DCM) (approx. 2 mL).

Antisolvent Layering: Carefully layer 4 mL of Methanol (MeOH) or Hexane on top of the DCM

solution. Do not mix.

Environment: Seal the vial with parafilm, poke a single pinhole to allow slow evaporation,

and store at 4°C in a vibration-free environment.

Harvesting: Crystals (typically yellow prisms/needles) should appear within 48–72 hours.
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Expert Insight: The 5,8-dimethoxy substitution increases solubility in polar organic solvents

compared to naked quinoline. If crystals are too small, switch to a slow cooling method in

Acetonitrile.

Crystallographic Analysis Workflow
This section outlines the data collection and refinement strategy, emphasizing the handling of

potential disorder in the methoxy groups.

Data Collection Parameters[1][2][3][4][5][6][7]
Radiation Source: Mo Kα (λ = 0.71073 Å) is preferred to minimize absorption effects from the

aromatic packing, though Cu Kα is acceptable for smaller crystals.

Temperature: Collect at 100 K (cryogenic) to reduce thermal motion (ellipsoids) of the

terminal methyl groups.

Resolution: Aim for 0.8 Å or better to resolve the C-O bond lengths precisely.

Structural Solution Logic (SHELXT/SHELXL)
When solving the structure, pay specific attention to the space group determination. Analogs

often crystallize in Monoclinic (P21/c) or Triclinic (P-1) systems.

Refinement Checklist:

Methoxy Groups: Check for rotational disorder around the C(aryl)-O bond. If the thermal

ellipsoids are elongated, model with split positions (e.g., PART 1 / PART 2).

Hydrogen Atoms: Place aromatic H atoms geometrically (C-H = 0.95 Å). For methoxy

methyls, use a riding model with torsion refinement (AFIX 137) to find the correct staggered

conformation.
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Critical Structural Features & Analysis
The biological activity of this molecule is governed by its 3D conformation. The analysis must

quantify the following three core features.

Quinoline Planarity & Puckering
While the quinoline core is nominally planar, the 5,8-dimethoxy substitution can induce slight

puckering due to steric repulsion between the C5-methoxy oxygen and the C4-proton (peri-

interaction).

Metric: Calculate the RMS deviation of the ten quinoline atoms from the mean plane.

Threshold: A deviation >0.02 Å indicates significant steric strain.

The 2-Aryl Twist (Torsion Angle)
The bond between the quinoline C2 and the phenyl ring C1' allows rotation.

Expectation: Unlike the 2,4-diphenyl analogs which show large twists (>60°), the 2-(4-

methoxyphenyl) group often adopts a more coplanar conformation (torsion angle < 30°) to

maximize π-conjugation, unless crystal packing forces a twist.

Relevance: A planar conformation favors intercalation into DNA, while a twisted conformation

may favor groove binding.

Intermolecular Interactions (Hirshfeld Surface)
The crystal packing is driven by a competition between π-π stacking and weak hydrogen

bonds.

C-H···O Interactions: Look for contacts between the methoxy oxygens and aromatic protons

of neighboring molecules.

π-π Stacking: Measure the centroid-to-centroid distance between quinoline rings. (Typical

range: 3.5–3.8 Å).

Visualization of Structural Logic
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The following diagram illustrates the hierarchical analysis workflow, from the raw diffraction

pattern to the biological implication of the structure.

Phase 1: Data Acquisition

Phase 2: Structure Solution

Phase 3: Structural Analysis

Single Crystal Growth
(DCM/MeOH Layering)

X-Ray Diffraction
(Mo Kα, 100K)

Raw Intensity Data
(hkl file)

Direct Methods
(SHELXT)

Least-Squares Refinement
(SHELXL)

CheckCIF / PLATON
(Validation)

Conformational Analysis
(Torsion Angles & Planarity)

Hirshfeld Surface Analysis
(C-H...O & Pi-Pi Stacking)

Bioactivity Prediction
(DNA Intercalation Potential)
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Click to download full resolution via product page

Caption: Workflow for the crystallographic elucidation of 5,8-dimethoxy-2-(4-
methoxyphenyl)quinoline.

Quantitative Data Summary (Representative)
The table below summarizes typical crystallographic parameters observed for 5,8-

dimethoxyquinoline derivatives, serving as a benchmark for validation.

Parameter Representative Value Structural Significance

Space Group or

Common for planar aromatics;

allows centrosymmetric

dimers.

a, b, c (Å) ~8–12 Å range
Short axis usually corresponds

to the stacking direction.

Z (Units/Cell) 4

Indicates one molecule per

asymmetric unit in

.

C-O Bond Length 1.36–1.37 Å

Typical for

bonds; shorter indicates

conjugation.

Torsion (Ar-Ar) 10° – 45°

Critical for determining

planarity; <20° suggests high

conjugation.

R-Factor (

)
< 0.05 (5%)

Indicates a high-quality

structural solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fjournals.iucr.org%2Fe%2Fissues%2F2010%2F02%2F00%2Fhb5272%2Findex.html
https://www.researchgate.net/publication/264285247_67-Dimeth-oxy-24-di-phenyl-quinoline
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjournals.iucr.org%2Fe%2Fissues%2F2014%2F02%2F00%2Fhb7367%2Findex.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjournals.iucr.org%2Fe%2Fissues%2F2011%2F06%2F00%2Fsu2266%2Findex.html
https://www.benchchem.com/product/b2879003/docs?utm_src=pdf-body#structural-elucidation-crystal-engineering-5-8-dimethoxy-2-4-methoxyphenyl-quinoline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6370444.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6962235.htm
https://www.benchchem.com/product/b2879003?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2076-3417/11/12/5702
https://www.mdpi.com/2076-3417/11/12/5702
https://www.researchgate.net/publication/51134317_8-Meth-oxy-4-4-methoxy-phen-ylquinoline
https://www.researchgate.net/publication/264285247_67-Dimeth-oxy-24-di-phenyl-quinoline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6370444.htm
https://www.benchchem.com/product/b2879003/docs#structural-elucidation-crystal-engineering-5-8-dimethoxy-2-4-methoxyphenyl-quinoline
https://www.benchchem.com/product/b2879003/docs#structural-elucidation-crystal-engineering-5-8-dimethoxy-2-4-methoxyphenyl-quinoline
https://www.benchchem.com/product/b2879003/docs#structural-elucidation-crystal-engineering-5-8-dimethoxy-2-4-methoxyphenyl-quinoline
https://www.benchchem.com/product/b2879003/docs#structural-elucidation-crystal-engineering-5-8-dimethoxy-2-4-methoxyphenyl-quinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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